molecular formula C11H12N2O4S2 B8420600 5-N,N-Dimethylcarbamoyloxy-2-sulfamoylbenzo[b]thiophene

5-N,N-Dimethylcarbamoyloxy-2-sulfamoylbenzo[b]thiophene

Cat. No.: B8420600
M. Wt: 300.4 g/mol
InChI Key: FZJOUXBMUBKSNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-N,N-Dimethylcarbamoyloxy-2-sulfamoylbenzo[b]thiophene is a useful research compound. Its molecular formula is C11H12N2O4S2 and its molecular weight is 300.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N2O4S2

Molecular Weight

300.4 g/mol

IUPAC Name

(2-sulfamoyl-1-benzothiophen-5-yl) N,N-dimethylcarbamate

InChI

InChI=1S/C11H12N2O4S2/c1-13(2)11(14)17-8-3-4-9-7(5-8)6-10(18-9)19(12,15)16/h3-6H,1-2H3,(H2,12,15,16)

InChI Key

FZJOUXBMUBKSNT-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)OC1=CC2=C(C=C1)SC(=C2)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2.3 g (10 mmoles) of 5-hydroxy-2-sulfamoylbenzo[b]thiophene in 50 ml of pyridine was treated with 200 mg of 4-dimethylaminopyridine and finally 2.5 ml (2.9 g, 27 mmoles) of dimethylcarbamyl chloride. The resultant clear solution was stirred at room temperature for 48 hours, when it was poured into a mixture of 200 g of chopped ice and 100 ml of concentrated HCl. The precipitated solid was collected and washed with cold H2O until the washings were neutral. Drying gave 2.25 g (75%) of tan powder which was crystallized from isopropyl alcohol to give 1.6 g of product, m.p. 192°-194° C.
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
200 mg
Type
catalyst
Reaction Step One
[Compound]
Name
ice
Quantity
200 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Yield
75%

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